Cas no 14656-80-5 (Uridine 5'-(trihydrogendiphosphate), P'-a-D-glucopyranosylester, sodium salt (9CI))

• Product Name: Uridine 5'-(trihydrogendiphosphate), P'-a-D-glucopyranosylester, sodium salt (9CI)
• CAS No: 14656-80-5
• MF: C₁₅H₂₃N₂NaO₁₇P₂
• MW: 588.283618211746
• CID: 181146
• PubChem ID: 23678407
• Update Time: 2025-04-19

Uridine 5'-(trihydrogendiphosphate), P'-a-D-glucopyranosylester, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine 5'-(trihydrogendiphosphate), P'-a-D-glucopyranosylester, sodium salt (9CI)
• sodium,[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl [hydroxy-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphosphoryl] phosphate
• Uridine 5'-(trihydrogen diphosphate), mono-alpha-d-glucopyranosyl ester, sodium salt
• sodium [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl [hydroxy-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-phosphoryl] phosphate
• Einecs 238-704-7
• DTXSID00163407
• Uridine 5/'-(trihydrogen diphosphate), mono-alpha-d-glucopyranosyl ester, sodium salt
• 14656-80-5
• sodium;[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl [hydroxy-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphosphoryl] phosphate

• Inchi： 1S/C15H24N2O17P2.Na/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25;/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25);/q;+1/p-1/t5-,6-,8-,9-,10+,11-,12-,13-,14-;/m1./s1
• InChI Key： DUAFLAJOJQGVNQ-NVLFUPLVSA-M
• SMILES： P(=O)(O)(OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O.[Na+]

Computed Properties

• Exact Mass: 588.03699
• Monoisotopic Mass: 588.036965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 971
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 294

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 294.37
• LogP: -3.94320